Duocarmycin SA
Duocarmycin SA
Brand Name:
Vulcanchem
CAS No.:
130288-24-3
VCID:
VC0135080
InChI:
InChI=1S/C25H23N3O7/c1-32-17-6-11-5-14(26-19(11)22(34-3)21(17)33-2)23(30)28-10-12-9-25(12)13-7-15(24(31)35-4)27-20(13)16(29)8-18(25)28/h5-8,12,26-27H,9-10H2,1-4H3/t12-,25-/m1/s1
SMILES:
COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC
Molecular Formula:
C25H23N3O7
Molecular Weight:
477.5 g/mol
Duocarmycin SA
CAS No.: 130288-24-3
Main Products
VCID: VC0135080
Molecular Formula: C25H23N3O7
Molecular Weight: 477.5 g/mol
| CAS No. | 130288-24-3 |
|---|---|
| Product Name | Duocarmycin SA |
| Molecular Formula | C25H23N3O7 |
| Molecular Weight | 477.5 g/mol |
| IUPAC Name | methyl (1R,12S)-7-oxo-10-(5,6,7-trimethoxy-1H-indole-2-carbonyl)-5,10-diazatetracyclo[7.4.0.01,12.02,6]trideca-2(6),3,8-triene-4-carboxylate |
| Standard InChI | InChI=1S/C25H23N3O7/c1-32-17-6-11-5-14(26-19(11)22(34-3)21(17)33-2)23(30)28-10-12-9-25(12)13-7-15(24(31)35-4)27-20(13)16(29)8-18(25)28/h5-8,12,26-27H,9-10H2,1-4H3/t12-,25-/m1/s1 |
| Standard InChIKey | VQNATVDKACXKTF-XELLLNAOSA-N |
| Isomeric SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3C[C@H]4C[C@@]45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
| SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
| Canonical SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
| Synonyms | (+)-duocarmycin SA Cyclopropa(c)pyrrolo(3,2-e)indole-6-carboxylic acid, 1,2,4,5,8,8a-hexahydro-4-oxo-2-((5,6,7-trimethoxy-1H-indol-2-yl)carbonyl)-, methyl ester, (7bR)- duocarmycin SA |
| PubChem Compound | 115369 |
| Last Modified | Nov 11 2021 |
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